Cas no 123202-27-7 (Cholan-24-oic acid,3,6-dihydroxy-6-methyl-, (3a,5b,6a)- (9CI))

Cholan-24-oic acid,3,6-dihydroxy-6-methyl-, (3a,5b,6a)- (9CI) structure
123202-27-7 structure
Product Name:Cholan-24-oic acid,3,6-dihydroxy-6-methyl-, (3a,5b,6a)- (9CI)
CAS No:123202-27-7
MF:C25H42O4
MW:406.598588466644
CID:145920
PubChem ID:195384
Update Time:2025-04-19

Cholan-24-oic acid,3,6-dihydroxy-6-methyl-, (3a,5b,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholan-24-oic acid,3,6-dihydroxy-6-methyl-, (3a,5b,6a)- (9CI)
    • 3,6-dihydroxy-6-methylcholanoic acid
    • (3alpha,5beta)-3,6-dihydroxy-6-methylcholan-24-oic acid
    • (3alpha,5beta,6alpha)-3,6-Dihydroxy-6-methylcholan-24-oic acid
    • 6-Me-Hdca
    • 6-Methylhyodeoxycholic acid
    • 6-Mhdc
    • Cholan-24-oic acid, 3,6-dihydroxy-6-methyl-, (3alpha,5beta,6alpha)-
    • 6-Mmdc
    • SCHEMBL10385200
    • 123202-28-8
    • 6-Methylmurideoxycholic acid
    • 123202-27-7
    • (4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-6,10,13-trimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
    • Inchi: 1S/C25H42O4/c1-15(5-8-22(27)28)18-6-7-19-17-14-25(4,29)21-13-16(26)9-11-24(21,3)20(17)10-12-23(18,19)2/h15-21,26,29H,5-14H2,1-4H3,(H,27,28)/t15-,16-,17+,18-,19+,20+,21-,23-,24-,25+/m1/s1
    • InChI Key: WAUIOEWDALWOPQ-NKJSALJZSA-N
    • SMILES: O[C@@]1(C)C[C@H]2[C@@H]3CC[C@H]([C@H](C)CCC(=O)O)[C@@]3(C)CC[C@@H]2[C@@]2(C)CC[C@H](C[C@H]21)O

Computed Properties

  • Exact Mass: 406.30830982g/mol
  • Monoisotopic Mass: 406.30830982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 77.8Ų
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.